Cas no 2755723-17-0 (3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide)

• Product Name: 3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide
• CAS No: 2755723-17-0
• MF: C₁₂H₁₆BrNO₄
• MW: 318.16
• CID: 5081017
• Update Time: 2025-08-05

3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

• Inchi： 1S/C12H16BrNO4/c1-14(18-3)12(16)7-10(15)8-4-5-11(17-2)9(13)6-8/h4-6,10,15H,7H2,1-3H3
• InChI Key： CZUZKMRISHXNMY-UHFFFAOYSA-N
• SMILES： C1(=C(Br)C=C(C=C1)C(CC(N(OC)C)=O)O)OC

Additional information on 3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

Comprehensive Overview of 3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755723-17-0)

The compound 3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755723-17-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated aromatic ring and a hydroxy-N-methoxy-N-methylpropanamide moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in its applications due to its versatility in drug discovery and material science.

In recent years, the demand for highly functionalized aromatic compounds like 3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide has surged, driven by advancements in targeted drug delivery and green chemistry. This compound’s bromo and methoxy groups offer reactive sites for further modifications, aligning with trends in precision medicine and sustainable synthesis. Its CAS No. 2755723-17-0 is frequently searched in databases, reflecting its growing relevance in academic and industrial settings.

From a synthetic perspective, 3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide exemplifies the integration of halogenation and amide functionalization strategies. These techniques are pivotal in developing small-molecule inhibitors and catalytic agents, addressing common queries about structure-activity relationships (SAR). Its hydroxy group further enhances solubility, a critical factor in formulation optimization—a hot topic in pharmaceutical forums.

The compound’s role in medicinal chemistry is underscored by its potential as a scaffold for kinase inhibitors, a focus area in cancer research. Searches for "bromoaryl compounds in drug design" often highlight its structural analogs, emphasizing its utility in fragment-based drug discovery. Additionally, its N-methoxy-N-methylamide group is a sought-after motif in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy.

Beyond pharmaceuticals, 3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide finds applications in agrochemical innovation. Its aromatic bromine moiety is key to designing pesticide intermediates, resonating with searches for "eco-friendly pest control chemicals." This aligns with global trends toward reduced environmental toxicity, making it a candidate for next-generation crop protection solutions.

Analytical studies of CAS No. 2755723-17-0 often employ HPLC and NMR spectroscopy, addressing FAQs about purity assessment and structural elucidation. The compound’s crystalline properties also spark interest in solid-state chemistry, particularly for co-crystal engineering—a trending topic in materials science communities.

In summary, 3-(3-Bromo-4-methoxyphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755723-17-0) is a multifaceted compound bridging drug development, sustainable agriculture, and advanced materials. Its keyword-rich profile—from "bromoaryl amides" to "N-methoxy-N-methylamide applications"—ensures high visibility in scientific literature and SEO-optimized content, catering to diverse research interests.